4-(4-Methyl-1H-pyrazol-3-yl)-1,2,3,6-tetrahydropyridine

• Molecular Formula: C9H13N3
• Molecular Weight: 163.22 g/mol
• IUPAC Name: 4-(4-methyl-1H-pyrazol-5-yl)-1,2,3,6-tetrahydropyridine
• InChI: InChI=1S/C9H13N3/c1-7-6-11-12-9(7)8-2-4-10-5-3-8/h2,6,10H,3-5H2,1H3,(H,11,12)
• InChI Key: NZFWDXGAFSJOMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NN=C1)C2=CCNCC2

Description

4-(4-Methyl-1H-pyrazol-3-yl)-1,2,3,6-tetrahydropyridine is a heterocyclic compound featuring a partially unsaturated tetrahydropyridine ring fused with a 4-methylpyrazole moiety. This structure positions it within a broader class of bioactive molecules, where the tetrahydropyridine scaffold is often modified to confer specific pharmacological or chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Methyl-1H-pyrazol-3-yl)-1,2,3,6-tetrahydropyridine typically involves the reaction of 4-methyl-1H-pyrazole with a suitable tetrahydropyridine precursor. One common method involves the use of 3-bromo-4-methyl-1H-pyrazole as a starting material. This compound is reacted with sodium hydride in dimethyl sulfoxide (DMSO) at 0°C, followed by the addition of a tetrahydropyridine derivative .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the reaction conditions mentioned above to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-(4-Methyl-1H-pyrazol-3-yl)-1,2,3,6-tetrahydropyridine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the pyrazole ring to a pyrazoline ring.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the pyrazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Sodium borohydride and lithium aluminum hydride are typical reducing agents.

Substitution: Halogenating agents like N-bromosuccinimide (NBS) and nucleophiles such as amines and thiols are used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield N-oxides, while reduction can produce pyrazoline derivatives.

Scientific Research Applications

4-(4-Methyl-1H-pyrazol-3-yl)-1,2,3,6-tetrahydropyridine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with various biological targets.

Industry: Utilized in the development of new materials with specific properties

Mechanism of Action

The mechanism of action of 4-(4-Methyl-1H-pyrazol-3-yl)-1,2,3,6-tetrahydropyridine involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity. For example, it may inhibit certain enzymes by binding to their active sites, thereby preventing substrate access. The exact pathways and targets depend on the specific application and context .

Comparison with Similar Compounds

1-Methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP)

• Structure : A methyl group at N1 and a phenyl group at C3.
• Activity : MPTP is metabolized by cytochrome P450 2D6 to neurotoxic metabolites (MPTP-OH and PTP), causing selective damage to dopaminergic neurons, mimicking Parkinsonian pathology .
• Key Difference : Unlike the target compound, MPTP lacks a pyrazole substituent, which may alter metabolic pathways and toxicity profiles.

Compound	Substituents	Neurotoxicity Mechanism	Reference
MPTP	Phenyl, N-methyl	Cytochrome P450-mediated toxicity
4-(4-Methyl-1H-pyrazol-3-yl)-THP	Pyrazole, N-unsubstituted	Unknown (structural analogy suggests potential metabolic differences)	N/A

Monoamine Oxidase (MAO) Inhibitors

Ethyl 4-(4-fluorophenylamino)-2,6-bis(4-(trifluoromethyl)phenyl)-1-(4-fluorophenyl)-1,2,5,6-tetrahydropyridine (FTEAA)

• Structure : Highly substituted with fluorophenyl and trifluoromethyl groups.
• Activity : Acts as a dual MAO-A/B inhibitor due to puckering of the tetrahydropyridine ring (puckering amplitude: 0.681 Å), enhancing interaction with enzyme active sites .
• Key Difference : The pyrazole group in the target compound may confer distinct electronic or steric effects compared to FTEAA’s fluorinated substituents.

Compound	Substituents	Biological Target	Structural Feature	Reference
FTEAA	Fluorophenyl, trifluoromethyl	MAO-A/B	Puckered ring (θ = 84.69°)
4-(4-Methyl-1H-pyrazol-3-yl)-THP	Pyrazole	Unknown (potential MAO interaction)	Planar pyrazole moiety	N/A

Carcinogenic N-Nitrosamines

N-Nitroso-1,2,3,6-tetrahydropyridine

• Structure : Contains a nitroso group and a conjugated double bond.
• Activity: Exhibits high carcinogenic potency (TD50 = 0.059 mg/kg) due to π-resonance stabilization of radicals .
• Key Difference: The absence of a nitroso group in the target compound likely reduces carcinogenic risk, highlighting the role of substituents in toxicity.

Compound	Substituents	Toxicity (TD50)	Mechanism	Reference
N-Nitroso-THP	Nitroso, conjugated double bond	0.059 mg/kg	Radical stabilization
4-(4-Methyl-1H-pyrazol-3-yl)-THP	Pyrazole	Not reported	Likely lower radical stability	N/A

Pharmaceutical Intermediates

4-(4-Fluorophenyl)-1-methyl-1,2,3,6-tetrahydropyridine (Paroxetine Intermediate)

• Structure : Fluorophenyl and N-methyl groups.
• Activity : Key intermediate in synthesizing paroxetine, a selective serotonin reuptake inhibitor (SSRI) .
• Key Difference : The pyrazole substituent in the target compound may offer alternative binding modes compared to the fluorophenyl group’s SSRI activity.

Compound	Substituents	Pharmacological Role	Reference
Paroxetine Intermediate	Fluorophenyl, N-methyl	SSRI synthesis
4-(4-Methyl-1H-pyrazol-3-yl)-THP	Pyrazole	Undetermined (potential for novel CNS targets)	N/A

Structural and Functional Insights

• Substituent Effects :
  • Pyrazole vs. Phenyl : Pyrazole’s aromaticity and hydrogen-bonding capacity may enhance solubility or target specificity compared to phenyl groups .
  • N-Substitution : The absence of N-methylation in the target compound (vs. MPTP or paroxetine intermediates) could reduce metabolic activation or toxicity .

Biological Activity

4-(4-Methyl-1H-pyrazol-3-yl)-1,2,3,6-tetrahydropyridine (CAS No. 62800474) is a compound that has garnered attention in pharmaceutical research due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula of 4-(4-Methyl-1H-pyrazol-3-yl)-1,2,3,6-tetrahydropyridine is $C_9H_{13}N_3$ with a molecular weight of 163.22 g/mol. The structure features a tetrahydropyridine ring substituted with a pyrazole moiety, which is critical for its biological activity.

Antitumor Activity

Research has indicated that pyrazole derivatives exhibit significant antitumor properties. For instance, compounds similar to 4-(4-Methyl-1H-pyrazol-3-yl)-1,2,3,6-tetrahydropyridine have shown inhibitory effects against various cancer cell lines. A study highlighted that pyrazole derivatives can inhibit key oncogenic pathways such as BRAF(V600E) and EGFR, making them promising candidates for cancer therapy .

Anti-inflammatory Effects

The anti-inflammatory potential of pyrazole derivatives has been well-documented. Compounds within this class have demonstrated the ability to inhibit pro-inflammatory cytokines and enzymes such as COX-2 and iNOS. This suggests that 4-(4-Methyl-1H-pyrazol-3-yl)-1,2,3,6-tetrahydropyridine may possess similar anti-inflammatory properties .

Antimicrobial Activity

Pyrazole derivatives have also been evaluated for their antimicrobial activities. Some studies report significant antibacterial and antifungal effects against various pathogens. The mechanism often involves the disruption of microbial cell walls or interference with metabolic pathways .

Structure-Activity Relationships (SAR)

Understanding the SAR of pyrazole derivatives is crucial for optimizing their biological activities. Modifications at specific positions on the pyrazole ring or the tetrahydropyridine structure can enhance potency and selectivity.

Modification	Effect on Activity
Methyl group at position 4 on pyrazole	Increased antitumor activity
Substitution on tetrahydropyridine ring	Enhanced anti-inflammatory effects

Case Study 1: Antitumor Efficacy

In a preclinical study, a series of pyrazole derivatives were synthesized and tested for their antitumor activity against human cancer cell lines. The results indicated that compounds with a similar structure to 4-(4-Methyl-1H-pyrazol-3-yl)-1,2,3,6-tetrahydropyridine exhibited IC50 values in the low micromolar range against breast and lung cancer cells .

Case Study 2: Anti-inflammatory Mechanism

A recent study investigated the anti-inflammatory mechanisms of various pyrazole derivatives. The compound was found to significantly reduce the production of TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages, indicating its potential as an anti-inflammatory agent .

Q & A

Basic Research Questions

Q. What multi-step synthetic routes are most effective for preparing 4-(4-Methyl-1H-pyrazol-3-yl)-1,2,3,6-tetrahydropyridine, and how do parameters like coupling reagents or temperature control influence intermediate purity?

• Methodological Answer: Utilize palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) to link pyrazole and tetrahydropyridine precursors, followed by hydrogenation for ring saturation. Optimize solvent polarity (DMF/THF mixtures) and catalyst loading (0.5–2 mol%) to reduce side reactions. Intermediate purification via silica gel chromatography (ethyl acetate/hexane gradients) ensures high yields .

Q. Which analytical techniques (beyond ¹H/¹³C NMR) are critical for resolving stereochemical ambiguities in this compound’s tetrahydropyridine ring?

• Methodological Answer: Employ 2D NMR techniques (COSY, NOESY) to assign ring conformation and single-crystal X-ray diffraction (as demonstrated for pyrazole-pyridine co-crystals) for absolute stereochemical determination .

Q. What chromatographic or recrystallization approaches achieve >95% purity for in vitro assays?

• Methodological Answer: Combine flash chromatography (C18 reverse-phase) with recrystallization from ethanol/water (7:3 v/v). Monitor purity via HPLC-PDA at 254 nm using a C8 column and acetonitrile/0.1% TFA mobile phase .

Advanced Research Questions

Q. How do substituent variations at the pyrazole 4-position (e.g., methyl vs. halogen) impact binding to corticotropin-releasing factor (CRF-1) receptors, based on precedents from pyrido[2,3-b]pyrazin-2-ones?

• Methodological Answer: Synthesize analogs via regioselective alkylation (e.g., methyl iodide in DMF/K₂CO₃) and assess CRF-1 affinity using radioligand displacement assays (IC₅₀ comparisons). Correlate steric/electronic effects via Hammett plots, as shown for pyrido-pyrazinone derivatives .

Q. How should researchers reconcile opposing reports on dopamine receptor D2 vs. 5-HT2A selectivity in structurally similar tetrahydropyridines?

• Methodological Answer: Conduct head-to-head comparisons under standardized assay conditions (e.g., CHO-K1 cells expressing human receptors). Analyze off-target effects using broad GPCR panels and molecular dynamics simulations of binding pocket interactions, referencing SAR studies from pyrazole-containing antagonists .

Q. What optimized conditions enable selective aminoalkylation of the pyrazole ring without compromising the tetrahydropyridine’s saturation?

• Methodological Answer: Perform Mannich reactions under mild acidic conditions (pH 4–5, acetic acid) with formaldehyde and secondary amines at 50°C for 6 hours. Protect the tetrahydropyridine ring with Boc groups during functionalization, as demonstrated in pyrazole-phenol derivatives .